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Compound of Interest

2-Chloro-3-
Compound Name:
(methoxymethoxy)quinoline

cat. No.: B13973069

CAS: 856900-25-9 (Representative) | Class: Functionalized Quinoline / MOM-Ether Primary
Application: Pharmaceutical Intermediate (SnAr Electrophile)

Part 1: Executive Technical Summary

2-Chloro-3-(methoxymethoxy)quinoline is a dual-functionalized heterocyclic building block.
Its utility stems from two orthogonal reactive sites:

e The 2-Chloro Position: Activated for Nucleophilic Aromatic Substitution (

), allowing rapid coupling with amines, thiols, or alkoxides.

e The 3-Methoxymethoxy (MOM) Group: A masked hydroxyl group. While stable to base and
mild nucleophiles, it is highly acid-labile.

Core Safety Thesis: The primary hazard is not just the molecule’s intrinsic toxicity
(irritant/sensitizer), but its degradation profile. Upon contact with strong acids or moisture, the
MOM group hydrolyzes to release formaldehyde (a carcinogen) and the free 3-
hydroxyquinoline. Handling protocols must strictly exclude acidic moisture to prevent
inadvertent toxic gas generation.

Part 2: Chemical Profile & Hazard Identification
Structural Hazards
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Feature Chemical Basis Safety Implication

) Acid Sensitivity: Hydrolysis
Acetal linkage (

MOM Ether releases Formaldehyde (

)

). Carcinogen Risk.

. Skin Sensitizer: High affinity for
Electron-deficient N ) )
2-Chloro o nucleophilic skin proteins
heteroaromatic ring o
(haptenization).

Systemic Toxicity: Potential
Quinoline Core Nitrogen heterocycle hepatotoxicity/genotoxicity

(class-wide assumption).

GHS Classification (Inferred)

Based on structure-activity relationships (SAR) of analogous 2-chloroquinolines:
» Signal Word: WARNING

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.[1]

e H317: May cause an allergic skin reaction.

» H350 (Conditional): May cause cancer (if hydrolyzed to formaldehyde).

Part 3: Handling & Storage Protocols
The "Dry & Neutral" Rule

Because the MOM group is an acetal, it is susceptible to acid-catalyzed hydrolysis. Storage
conditions must prevent the formation of trace acids (e.g., from HCI evolution or solvent
decomposition).

o Atmosphere: Store under inert gas (Argon or Nitrogen).

o Temperature: Refrigerate (
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to

)-

o Container: Tightly sealed glass with Teflon-lined caps. Do not store in unlined metal
containers which may catalyze degradation.

» Solvent Compatibility:
o Safe: THF, DCM, Toluene, Ethyl Acetate (Base-washed).

o Avoid: Protic solvents with acidic pH, Chloroform (unless stabilized/neutralized).

Engineering Controls

Mandatory: All handling of solid powder or open vessels must occur inside a certified chemical
fume hood operating at face velocity

fpm.

o Rationale: In the event of inadvertent hydrolysis, formaldehyde gas is generated. The hood
prevents inhalation exposure.

Personal Protective Equipment (PPE)

¢ Gloves: Double-gloving recommended.
o Inner: Nitrile (4 mil).
o Quter: Nitrile (4-8 mil) or Laminate (Silver Shield) for prolonged handling in solution.

o Note: Chlorinated heterocycles can permeate thin nitrile; change gloves immediately upon
splash.

o Respiratory: If working outside a hood (not recommended), use a full-face respirator with
P100 + Organic Vapor/Formaldehyde cartridges.

Part 4: Experimental Protocols & Safety Logic
Decision Matrix: Handling Workflow
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The following diagram illustrates the critical decision points when handling this compound to
prevent degradation and exposure.

Start: Handling 2-CI-3-MOM-Quinoline

Check Solvent/Reagent pH

Is Environment Acidic?

Yes (< pH 7) No (Neutral/Basic)

CRITICAL HAZARD:

MOM Hydrolysis -> Formaldehyde Release Proceed with Base/Neutral Conditions

Intentional Acid Use

Nucleophilic Attack

Reaction: MOM Deprotection Reaction: SnAr Substitution
(Remove Group) (Displace Cl)
Mandatory Control

Safety Requirement:

Use HCHO Scavenger or Closed Vent

Click to download full resolution via product page

Figure 1: Safety decision matrix highlighting the divergence between basic handling (safe) and
acidic conditions (formaldehyde risk).

Protocol A: Safe Deprotection (MOM Removal)

Context: Removing the MOM group to restore the hydroxyl function.
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e Setup: Use a round-bottom flask equipped with a reflux condenser and a scrubber system
(e.g., bleach or sodium bisulfite solution) connected to the exhaust line to trap formaldehyde.

e Reagent: Trifluoroacetic acid (TFA) in DCM or dilute HCI in Methanol.
e Procedure:
o Dissolve substrate in DCM.

o Add TFA dropwise at

o Safety Check: Do not seal the vessel tightly; gas evolution (HCHO) may pressurize the
system.

e Quench: Pour reaction mixture into saturated

o Warning: Effervescence (
) will be vigorous.

e Waste: The aqueous layer contains formaldehyde byproducts. Dispose of as Aldehyde/Toxic
Waste, not general organic waste.

Protocol B: Nucleophilic Substitution ()

Context: Exploiting the 2-Chloro reactivity.

e Mechanism: The nitrogen in the quinoline ring pulls electron density, making the C-2 position
electrophilic.

o Safety Note: This reaction often requires heat.

e Procedure:
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o Combine 2-Chloro-3-(methoxymethoxy)quinoline with nucleophile (e.g., amine) in a
polar aprotic solvent (DMF, DMSO).

o Add non-nucleophilic base (

or

)-

o Heatto

o Caution: If using sealed tubes, ensure the MOM group is stable at these temperatures.
Thermal decomposition of MOM ethers can occur

or in the presence of Lewis acids generated in situ.

Part 5: Emergency Response
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Scenario

Immediate Action

Technical Rationale

Skin Contact

Wash with soap/water for 15

min. Do not use alcohol.

Alcohol increases skin
permeability and may facilitate
systemic absorption of the

quinoline.

Eye Contact

Flush with water for 15 min. Lift

eyelids.

Quinoline bases can cause
corneal damage; immediate

dilution is critical.

Wet wipe with 5% Sodium

Bisulfite reacts with any

potential formaldehyde

Spill (Solid) o released from hydrolyzed
Bisulfite. ] o
material, neutralizing the vapor
hazard.
Burning releases toxic
. Use and
Fire

, Dry Chemical, or Foam.

fumes. Firefighters must wear
SCBA.

Part 6: Synthesis & Degradation Pathway

Understanding the life-cycle of the molecule is crucial for safety. The diagram below details the

synthesis (origin of hazards) and degradation (release of hazards).

3-Hydroxyquinoline |-

Restores

Synthesis Step

MOM-CI
(Carcinogen)

Requires Base)
2-Chloro-3-(MOM)quinoline

Alkylating Agent

(Target Molecule)

Hydrolysis
Exposure

Releases Formaldehyde (Gas)

Degradation Products (Toxic/Carcinogen)
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Figure 2: Synthesis and degradation pathway.[2] Note the input of MOM-CI (carcinogen) and
output of Formaldehyde (carcinogen) upon failure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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